Cas no 42232-87-1 (Behenyl arachidate)

• Product Name: Behenyl arachidate
• CAS No: 42232-87-1
• Molecular Formula: C₄₂H₈₄O₂
• Molecular Weight: 621.115174293518
• CID: 927924
• PubChem ID: 4599356

Behenyl arachidate Properties

Names and Identifiers

• arachidic acid behenyl ester*crystalline
• ARACHIDIC ACID BEHENYL ESTERCRYSTALLINE
• docosyl eicosanoate
• Arachidic acid behenyl ester
• Docosyl icosanoate
• 42232-87-1
• Behenyl arachidate
• Q27257976
• LMFA07010062
• DTXSID80195064
• 3SAW92S93G
• Eicosanoic acid, docosyl ester
• docosanyl eicosanoate
• N-Docosyl N-eicosanoate
• WE(22:0/20:0)
• UNII-3SAW92S93G

• InChIKey： XRBFFXWJPXHRME-UHFFFAOYSA-N
• Inchi： InChI=1S/C42H84O2/c1-3-5-7-9-11-13-15-17-19-21-22-23-25-27-29-31-33-35-37-39-41-44-42(43)40-38-36-34-32-30-28-26-24-20-18-16-14-12-10-8-6-4-2/h3-41H2,1-2H3
• SMILES： CCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 620.64713192g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 40
• Monoisotopic Mass: 620.64713192g/mol
• Heavy Atom Count: 44
• Complexity: 516
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 20.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Refractive Index: 1.459
• Boiling Point: 608.3°C at 760 mmHg
• Flash Point: 335.2°C
• Density: 0.856

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters